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Introduction
Formalin fixation is a crucial step in preserving tissue morphology for immunohistochemistry

(IHC). However, this process can create protein cross-links that mask antigenic sites, leading to

weak or false-negative staining results.[1][2][3] Heat-Induced Epitope Retrieval (HIER) is a

common technique used to reverse this masking effect and enhance the accessibility of

antibodies to their target antigens.[4] Citrate buffer, typically at a pH of 6.0, is a widely used and

effective solution for HIER, breaking the protein cross-links and unmasking the antigens. This

application note provides detailed protocols for the preparation of citrate buffer for antigen

retrieval in IHC.

Mechanism of Action
During formalin fixation, formaldehyde forms methylene bridges between proteins, effectively

cross-linking them and altering their conformation. This can obscure the epitope, the specific

part of the antigen that the antibody recognizes. Heat-induced epitope retrieval with citrate

buffer works by using heat to break these methylene bridges. The slightly acidic environment

provided by the citrate buffer helps to maintain the unmasked state of the epitopes after

cooling, allowing for effective antibody binding.
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Two common formulations for a 10 mM citrate buffer at pH 6.0 are provided below. Both are

widely used and have been shown to be effective for antigen retrieval. The choice between

using citric acid or sodium citrate often depends on laboratory preference and availability of

reagents.

Buffer Component
Recipe 1: Sodium Citrate

Buffer
Recipe 2: Citric Acid Buffer

Primary Reagent Trisodium citrate dihydrate Citric acid (anhydrous)

Concentration 10 mM 10 mM

Mass per 1000 mL 2.94 g 1.92 g

Solvent Distilled or Deionized Water Distilled or Deionized Water

Volume 1000 mL 1000 mL

pH Adjustment Adjust to pH 6.0 with 1N HCl Adjust to pH 6.0 with 1N NaOH

Surfactant (Optional) 0.05% Tween 20 (0.5 mL) 0.05% Tween 20 (0.5 mL)

Storage
Room temperature for up to 3

months; 4°C for longer storage

Room temperature for up to 3

months; 4°C for longer storage

Experimental Protocols
This section provides a detailed step-by-step methodology for preparing a 10 mM Sodium

Citrate Buffer (pH 6.0) with 0.05% Tween 20.

Materials:

Trisodium citrate dihydrate (Molecular Weight: 294.10 g/mol )

Hydrochloric acid (HCl), 1N solution

Tween 20

Distilled or deionized water

Beaker (1000 mL)
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Graduated cylinder

Magnetic stirrer and stir bar

pH meter

Weighing scale

Storage bottle

Procedure:

Weigh Reagent: Accurately weigh 2.94 grams of trisodium citrate dihydrate.

Dissolve: Add the trisodium citrate dihydrate to a 1000 mL beaker containing approximately

800 mL of distilled or deionized water.

Mix: Place the beaker on a magnetic stirrer and add a stir bar. Stir until the salt is completely

dissolved.

pH Adjustment: Calibrate the pH meter according to the manufacturer's instructions. While

monitoring the pH, slowly add 1N HCl dropwise to the solution until the pH reaches 6.0. Be

cautious not to overshoot the target pH.

Add Surfactant (Optional): Add 0.5 mL of Tween 20 to the solution and mix thoroughly. The

addition of a surfactant can help to reduce surface tension and prevent tissue sections from

detaching from the slides.

Final Volume: Transfer the solution to a 1000 mL graduated cylinder and add distilled or

deionized water to bring the final volume to 1000 mL.

Storage: Transfer the buffer to a clearly labeled storage bottle. The buffer can be stored at

room temperature for up to 3 months or at 4°C for longer-term storage.

Mandatory Visualizations
Diagram 1: Workflow for Citrate Buffer Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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